Cas no 2197-60-6 (1,4-Naphthalenedione,2-octadecyl-)

• Product Name: 1,4-Naphthalenedione,2-octadecyl-
• CAS No: 2197-60-6
• MF: C₂₈H₄₂O₂
• MW: 410.631888866425
• CID: 286633
• PubChem ID: 245032
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-octadecyl-
• 2-octadecylnaphthalene-1,4-dione
• DTXSID20288545
• NSC56521
• 2197-60-6
• NSC-56521
• 2-n-octadecyl-1,4-naphthoquinone

• Inchi： 1S/C28H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-24-23-27(29)25-21-18-19-22-26(25)28(24)30/h18-19,21-23H,2-17,20H2,1H3
• InChI Key： OVFBAFHCHZKLRO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C=C1CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 410.31866
• Monoisotopic Mass: 410.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 525.9°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.51
• PSA: 34.14
• LogP: 8.64360